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Compound of Interest

Compound Name: Quinoline-8-carbonyl chloride

CAS No.: 100517-41-7

Cat. No.: B168518

Get Quote

For laboratory professionals dedicated to advancing scientific discovery, the responsible

management of chemical reagents is a cornerstone of a safe and ethical research

environment. Quinoline-8-carbonyl chloride, a reactive acyl chloride derivative of quinoline,

requires meticulous handling and disposal to mitigate risks to personnel and prevent

environmental contamination. This guide, designed for researchers, scientists, and drug

development professionals, provides a detailed, step-by-step protocol for the safe

neutralization and disposal of this compound. By moving beyond a simple checklist, we delve

into the chemical principles underpinning these procedures, empowering you to make informed

safety decisions.

Hazard Profile and Immediate Safety Precautions
Quinoline-8-carbonyl chloride possesses a dual hazard profile stemming from its reactive

acid chloride functional group and the inherent toxicity of the quinoline moiety. While a specific

Safety Data Sheet (SDS) for quinoline-8-carbonyl chloride is not readily available, a

comprehensive risk assessment can be formulated by examining the properties of its

constituent parts.
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The acid chloride group is highly reactive and will readily hydrolyze upon contact with moisture,

including humidity in the air and on skin, to form quinoline-8-carboxylic acid and corrosive

hydrochloric acid.[1][2] This reaction is exothermic and can produce toxic HCl fumes.[3]

The quinoline core is associated with significant health and environmental hazards. Quinoline

is toxic if swallowed or in contact with skin, can cause skin and eye irritation, and is suspected

of causing genetic defects and cancer.[4][5] It is also recognized as being very toxic to aquatic

life with long-lasting effects.[6][7] Therefore, quinoline-8-carbonyl chloride must be handled

as a hazardous substance with appropriate precautions.

Personal Protective Equipment (PPE) is mandatory when handling this compound:

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Always

inspect gloves for integrity before use.[8][9]

Eye and Face Protection: Chemical safety goggles and a face shield must be worn to protect

against splashes and fumes.[2]

Skin and Body Protection: A full-length laboratory coat is essential to prevent skin contact.[9]

Respiratory Protection: All handling of quinoline-8-carbonyl chloride and its disposal

procedures must be conducted in a certified chemical fume hood to avoid inhalation of

vapors and fumes.[1][10]

Quantitative Data Summary
To provide a framework for understanding the physical and chemical properties of the waste

generated, the following table summarizes key data for quinoline and its hydrolysis product,

quinoline-8-carboxylic acid.
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Property Quinoline 8-Quinolinecarboxylic acid

CAS Number 91-22-5 86-59-9

Molecular Formula C₉H₇N[11] C₁₀H₇NO₂

Molecular Weight 129.16 g/mol [12] 173.17 g/mol

Appearance
Colorless to brown

hygroscopic liquid[11]

Light brown crystalline

powder[13]

Melting Point -15 °C[12] 183-185 °C

Boiling Point 238 °C[12] Not available

Solubility

Slightly soluble in cold water,

readily soluble in hot water and

most organic solvents[11]

Insoluble in water[13]

Detailed Disposal Protocol: A Step-by-Step Guide
The primary strategy for the safe disposal of quinoline-8-carbonyl chloride is through

controlled chemical neutralization, specifically hydrolysis, to convert the reactive acyl chloride

into the more stable carboxylic acid. This process must be performed with care to manage the

exothermic reaction and the release of HCl gas.

Step 1: Preparation for Neutralization
Select a Suitable Reaction Vessel: Choose a flask or beaker that is at least three times

larger than the volume of the quenching solution to accommodate for potential splashing or

foaming. An open beaker is preferable to a flask to avoid pressure build-up.

Cooling: Prepare an ice bath to cool the reaction vessel. The hydrolysis of acid chlorides can

be vigorous and exothermic.[10]

Work in a Fume Hood: Ensure the entire procedure is conducted within a certified and

properly functioning chemical fume hood to contain any HCl fumes generated.[1]

Step 2: Chemical Neutralization (Quenching)
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Prepare the Quenching Solution: A dilute solution of sodium hydroxide (e.g., 2.5 M) or

sodium bicarbonate can be used as the quenching agent.[3][14][15] A basic solution will

neutralize the hydrochloric acid produced during hydrolysis.

Slow Addition: Slowly and cautiously add the quinoline-8-carbonyl chloride to the cooled,

stirred quenching solution.[3][10] This can be done dropwise for liquids or in small portions

for solids.

Control the Reaction: Continuously stir the mixture and monitor the temperature. If the

reaction becomes too vigorous, slow down or temporarily stop the addition of the acid

chloride.

Ensure Complete Reaction: After all the quinoline-8-carbonyl chloride has been added,

continue stirring the mixture in the ice bath for at least 30 minutes to ensure the hydrolysis is

complete.

Step 3: Final pH Adjustment and Waste Collection
Check the pH: Once the reaction is complete and the mixture has returned to room

temperature, check the pH of the solution using pH paper or a calibrated pH meter. The ideal

pH for disposal is between 6 and 8.[14]

Neutralize if Necessary: If the solution is still acidic, add more of the basic quenching

solution until the pH is within the target range. If the solution is too basic, it can be

neutralized with a dilute acid like hydrochloric acid.

Collect as Hazardous Waste: The resulting neutralized aqueous solution contains quinoline-

8-carboxylic acid and should be collected in a designated, clearly labeled hazardous waste

container.[8][16] The label should include the full chemical name, "Aqueous waste containing

Quinoline-8-carboxylic acid," and the associated hazards (e.g., "Toxic," "Environmental

Hazard").[8]

Rinsate Collection: Decontaminate the reaction vessel and any other contaminated labware

by rinsing with a suitable solvent (e.g., acetone or ethanol), and collect the rinsate as

hazardous liquid waste.[16]
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Solid Waste: Any contaminated PPE, such as gloves, and other solid materials should be

disposed of in a designated solid hazardous waste container.[16]

Waste Management Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from handling and neutralizing quinoline-8-carbonyl chloride.
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Disposal workflow for Quinoline-8-carbonyl chloride.

Final Disposal
The ultimate disposal of all waste streams containing quinoline-8-carbonyl chloride or its

derivatives must be conducted through your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal company.[9][16] These facilities

are equipped to handle and process chemical waste in an environmentally safe and compliant

manner. Never dispose of quinoline-containing waste down the sanitary sewer.[17]

By adhering to these detailed procedures, you can ensure the safe and responsible disposal of

quinoline-8-carbonyl chloride, upholding the highest standards of laboratory safety and

environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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